Cas no 1794780-30-5 (1-Descarbamoyl-2-carbamoyl Methocarbamol-d5)

• Product Name: 1-Descarbamoyl-2-carbamoyl Methocarbamol-d5
• CAS No: 1794780-30-5
• MF: C₁₁H₁₅NO₅
• MW: 241.240503549576
• CID: 4554779
• Update Time: 2025-05-19

1-Descarbamoyl-2-carbamoyl Methocarbamol-d5 Chemical and Physical Properties

Names and Identifiers

• 1-Descarbamoyl-2-carbamoyl Methocarbamol-d5
• 3-(2-Methoxyphenoxy)-1,2-propanediol-d5 2-CarbaMate
• 1-(HydroxyMethyl)-2-(o-Methoxyphenoxy)carbaMic Acid Ethyl Ester-d5

• Inchi： 1S/C11H15NO5/c1-15-9-4-2-3-5-10(9)16-7-8(6-13)17-11(12)14/h2-5,8,13H,6-7H2,1H3,(H2,12,14)
• InChI Key： SGJBZNIRQFJMEA-UHFFFAOYSA-N
• SMILES： c1(OC)c(OCC(OC(=O)N)CO)cccc1

Additional information on 1-Descarbamoyl-2-carbamoyl Methocarbamol-d5

Research Update on 1-Descarbamoyl-2-carbamoyl Methocarbamol-d5 (CAS: 1794780-30-5): Recent Advances and Applications

1-Descarbamoyl-2-carbamoyl Methocarbamol-d5 (CAS: 1794780-30-5) is a deuterated derivative of methocarbamol, a centrally acting muscle relaxant. This compound has gained significant attention in recent years due to its utility as an internal standard in mass spectrometry-based assays for pharmacokinetic and metabolic studies. The deuterium labeling enhances its stability and detection sensitivity, making it invaluable for quantitative analysis in biological matrices.

Recent studies have focused on optimizing synthetic routes for 1-Descarbamoyl-2-carbamoyl Methocarbamol-d5 to improve yield and purity. A 2023 publication in the Journal of Pharmaceutical and Biomedical Analysis detailed a novel enzymatic approach that reduces side reactions and minimizes isotopic dilution, achieving >99% isotopic purity. This advancement addresses previous challenges in large-scale production, paving the way for broader applications in clinical research.

In drug metabolism research, this compound has been instrumental in elucidating the biotransformation pathways of methocarbamol. A collaborative study between academic and industry researchers (2024, Drug Metabolism and Disposition) utilized 1-Descarbamoyl-2-carbamoyl Methocarbamol-d5 to identify previously unknown Phase II metabolites in human hepatocytes. The study revealed extensive glucuronidation as a major clearance mechanism, with implications for drug-drug interaction assessments.

Analytical method development has also benefited from this reference standard. A recent FDA-guideline compliant bioanalytical method (2024) demonstrated the compound's stability under various storage conditions (-80°C to room temperature) for up to 6 months, with <5% degradation. This finding supports its use in long-term clinical trials requiring reliable quantification of methocarbamol and its metabolites.

Emerging applications include its potential as a tracer in positron emission tomography (PET) studies. Preliminary work presented at the 2024 American Chemical Society meeting explored carbon-11 labeled analogs based on the 1-Descarbamoyl-2-carbamoyl scaffold for imaging muscle relaxant distribution in vivo. While still in early stages, this approach could provide unprecedented insights into drug penetration across the blood-brain barrier.

The pharmaceutical industry has shown increasing interest in this compound, with three major CROs adding it to their catalogs in 2024. Current market analyses project a 12% annual growth in demand, driven by expanding research into neuromuscular drugs and the need for more precise analytical standards in regulatory submissions.

Future research directions include exploring its utility in forensic toxicology and developing more cost-effective synthetic methods. The establishment of a certified reference material (CRM) is also underway through collaboration between NIST and industry partners, expected to be completed by Q2 2025. This standardization effort will further enhance the reproducibility of studies utilizing this important analytical tool.